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Introduction
Kisspeptins are a family of neuropeptides that play a critical role in regulating the hypothalamic-

pituitary-gonadal (HPG) axis, making them key players in puberty and reproduction.[1][2] The

Kiss2 peptide, a member of this family, binds to its cognate G-protein coupled receptor,

Kiss2R (also known as GPR54), to initiate downstream signaling.[3] The development of high-

affinity, specific antibodies against the Kiss2 peptide is essential for its detection and

quantification in various biological samples, facilitating research into its physiological roles and

its potential as a therapeutic target. These application notes provide detailed protocols for the

generation and validation of specific antibodies targeting the Kiss2 peptide.

Section 1: Antigen Design and Preparation
The successful generation of specific antibodies begins with the careful design of the

immunizing antigen. For small peptides like Kiss2, it is crucial to conjugate them to a larger

carrier protein to enhance immunogenicity.[4] The decapeptide fragment, Kisspeptin-10, is a

biologically active portion of Kisspeptin and serves as an excellent candidate for an immunizing

peptide.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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